trimetaphan nitroprusside
trimetaphan nitroprusside
Brand Name:
Vulcanchem
CAS No.:
115722-30-0
VCID:
VC0040447
InChI:
InChI=1S/2C22H25N2OS.5CN.Fe.NO/c2*25-22-23(14-17-8-3-1-4-9-17)19-16-26-13-7-12-20(26)21(19)24(22)15-18-10-5-2-6-11-18;5*1-2;;1-2/h2*1-6,8-11,19-21H,7,12-16H2;;;;;;;/q2*+1;5*-1;+2;+1
SMILES:
[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.C1CC2C3C(C[S+]2C1)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5.C1CC2C3C(C[S+]2C1)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5.N#[O+].[Fe+2]
Molecular Formula:
C49H50FeN10O3S2
Molecular Weight:
947 g/mol
trimetaphan nitroprusside
CAS No.: 115722-30-0
Main Products
VCID: VC0040447
Molecular Formula: C49H50FeN10O3S2
Molecular Weight: 947 g/mol
| CAS No. | 115722-30-0 |
|---|---|
| Product Name | trimetaphan nitroprusside |
| Molecular Formula | C49H50FeN10O3S2 |
| Molecular Weight | 947 g/mol |
| IUPAC Name | azanylidyneoxidanium;3,5-dibenzyl-8-thionia-3,5-diazatricyclo[6.3.0.02,6]undecan-4-one;iron(2+);pentacyanide |
| Standard InChI | InChI=1S/2C22H25N2OS.5CN.Fe.NO/c2*25-22-23(14-17-8-3-1-4-9-17)19-16-26-13-7-12-20(26)21(19)24(22)15-18-10-5-2-6-11-18;5*1-2;;1-2/h2*1-6,8-11,19-21H,7,12-16H2;;;;;;;/q2*+1;5*-1;+2;+1 |
| Standard InChIKey | QKJSDHFNANBJMK-UHFFFAOYSA-N |
| SMILES | [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.C1CC2C3C(C[S+]2C1)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5.C1CC2C3C(C[S+]2C1)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5.N#[O+].[Fe+2] |
| Canonical SMILES | [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.C1CC2C3C(C[S+]2C1)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5.C1CC2C3C(C[S+]2C1)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5.N#[O+].[Fe+2] |
| Synonyms | trimetaphan nitroprusside trimethaphan nitroprusside |
| PubChem Compound | 195161 |
| Last Modified | Nov 11 2021 |
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